Bis(2,2,3,3,4,4,5,5-octafluoropentyl) sulfate
Overview
Description
Bis(2,2,3,3,4,4,5,5-octafluoropentyl) sulfate is a chemical compound with the molecular formula C10H6F16O4S . Its molecular weight is 526.19 g/mol . The compound is also known by other names such as Bis(1H,1H,5H-octafluoropentyl) sulphate .
Molecular Structure Analysis
The molecular structure of Bis(2,2,3,3,4,4,5,5-octafluoropentyl) sulfate consists of two 2,2,3,3,4,4,5,5-octafluoropentyl groups attached to a sulfate group . The InChI string of the compound isInChI=1S/C10H6F16O4S/c11-3(12)7(19,20)9(23,24)5(15,16)1-29-31(27,28)30-2-6(17,18)10(25,26)8(21,22)4(13)14/h3-4H,1-2H2 . Physical And Chemical Properties Analysis
Bis(2,2,3,3,4,4,5,5-octafluoropentyl) sulfate has a molecular weight of 526.19 g/mol . It has a computed XLogP3-AA value of 5.4 . The compound has a rotatable bond count of 12 and a topological polar surface area of 61 Ų . The exact mass and monoisotopic mass of the compound are 525.9731304 g/mol .Scientific Research Applications
Synthesis of Anionic Polymethine Dyes
“Bis(2,2,3,3,4,4,5,5-octafluoropentyl) 9H-fluorene-2,7-disulfonate” has been used in the synthesis of anionic symmetric polymethine dyes. These dyes exhibit intensive absorption in the near IR region of the spectrum. They retain a high selectivity of absorption and universal contour of electronic bands in strong polar solvents even with the long polymethine chain .
Use in Fluorinated Methacrylates
“Bis(2,2,3,3,4,4,5,5-octafluoropentyl) methacrylate” is a fluorinated methacrylate that contains 100 ppm MEHQ as an inhibitor. It has a refractive index of 1.358 and a density of 1.432 g/mL at 25 °C .
properties
IUPAC Name |
bis(2,2,3,3,4,4,5,5-octafluoropentyl) sulfate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6F16O4S/c11-3(12)7(19,20)9(23,24)5(15,16)1-29-31(27,28)30-2-6(17,18)10(25,26)8(21,22)4(13)14/h3-4H,1-2H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
INHUGMSOQLWBTP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(C(C(C(F)F)(F)F)(F)F)(F)F)OS(=O)(=O)OCC(C(C(C(F)F)(F)F)(F)F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6F16O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00371101 |
Source
|
| Record name | bis(2,2,3,3,4,4,5,5-octafluoropentyl) sulfate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00371101 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
526.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Bis(2,2,3,3,4,4,5,5-octafluoropentyl) sulfate | |
CAS RN |
755-37-3 |
Source
|
| Record name | bis(2,2,3,3,4,4,5,5-octafluoropentyl) sulfate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00371101 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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